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Compound of Interest

Compound Name: 4-(Diphenylamino)butanoic acid

CAS No.: 13505-00-5

Cat. No.: B1387379

Get Quote

Executive Summary & Immediate Directives
STOP: Do not dispose of 4-(Diphenylamino)butanoic acid (CAS 1205-59-0) or its salts down

the drain. This compound carries significant aquatic toxicity risks inherited from its

diphenylamine moiety.

Core Disposal Directive:

Solid Waste: Must be segregated for high-temperature incineration.

Liquid Waste: Collect in Non-Halogenated Organic waste streams.

Aqueous Waste: Collect as Hazardous Aqueous Waste; do not neutralize and flush.

Chemical Profile & Hazard Identification
Understanding the physicochemical properties of 4-(Diphenylamino)butanoic acid is critical

for selecting the correct waste stream. As an intermediate often used in organic electronics

(hole-transport materials), it combines a lipophilic amine tail with a hydrophilic acid head.
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Physicochemical Data Table
Property Data Relevance to Disposal

Chemical Name
4-(Diphenylamino)butanoic

acid
Official manifesting name

CAS Number 1205-59-0 Required for waste labeling

Formula C₁₆H₁₇NO₂ Non-halogenated organic

Molecular Weight 255.31 g/mol N/A

Solubility (Water) Low (Insoluble at neutral pH)
Precipitates in drains (clogging

hazard)

Solubility (Organic)
Soluble in DCM, DMSO,

Methanol

Compatible with organic

solvent waste

Acidity (pKa) ~4.5 (Carboxylic acid)
Soluble in basic aqueous

solutions

GHS Hazard Classification
Based on structural analogs (Diphenylamine) and functional group analysis:

Health: Skin Irrit. 2 (H315), Eye Irrit. 2A (H319), STOT SE 3 (H335).

Environmental:Aquatic Acute 1 (H400) / Aquatic Chronic 1 (H410).[1][2]

Expert Insight: While specific aquatic toxicity data for this exact CAS is limited, the

diphenylamine moiety is a known marine pollutant [1]. You must treat this compound as

"Dangerous for the Environment."[2]

Disposal Decision Framework
The following workflow illustrates the logical segregation of waste containing 4-
(Diphenylamino)butanoic acid.
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Figure 1: Segregation logic for 4-(Diphenylamino)butanoic acid waste streams to ensure

regulatory compliance.

Step-by-Step Disposal Protocols
Protocol A: Pure Solid Waste (Expired or Surplus)
Context: You have a bottle of expired 4-(Diphenylamino)butanoic acid or scrapings from a

filter funnel.
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Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar.

Labeling: Affix a hazardous waste label.

Constituents: "4-(Diphenylamino)butanoic acid, 98%".

Hazard Checkboxes: Irritant, Environmental Hazard.[3]

Packing: Double-bag the primary container if the exterior is contaminated.

Disposal Path: Submit for Incineration.

Why? High-temperature incineration ensures complete destruction of the diphenylamine

backbone, preventing environmental leaching [2].

Protocol B: Organic Liquid Waste (Reaction Mixtures)
Context: The compound is dissolved in solvents like Dichloromethane (DCM) or Ethyl Acetate.

Segregation:

If solvent is DCM/Chloroform: Pour into Halogenated Waste carboy.

If solvent is Acetone/Methanol/Ethyl Acetate: Pour into Non-Halogenated Waste carboy.

Concentration Limits: If the concentration of the acid is >5% (w/v), consider precipitating it

out (via rotary evaporation) to reduce the volume of hazardous liquid waste, treating the

residue as Solid Waste (Protocol A).

Compatibility: This acid is stable in organic solvents. Do not mix with strong oxidizers (e.g.,

Nitric Acid waste) as diphenylamines can form nitro-compounds which may be shock-

sensitive [3].

Protocol C: Aqueous Waste (The "Hidden" Hazard)
Context: You performed a basic extraction (using NaOH or NaHCO₃) to pull the acid into the

water layer.

Identification: The aqueous layer now contains Sodium 4-(diphenylamino)butanoate.
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CRITICAL STOP: Do NOT neutralize and pour this down the sink.

Reasoning: Even if pH is neutral, the dissolved organic salt is toxic to aquatic life.

Standard municipal water treatment does not effectively degrade diphenylamine

derivatives [4].

Action: Collect the aqueous layer in a container labeled "Aqueous Waste - Toxic Organic

Contaminants".

Disposal: Submit for professional chemical treatment/incineration.

Protocol D: Contaminated Debris
Context: Syringes, filter paper, and gloves used during handling.

Sharps: Chemically contaminated needles go into the Red/Yellow Chem-Sharps Container

(not biohazard).

Soft Debris: Gloves and paper towels heavily soiled with the substance must be bagged in

Hazardous Solid Waste bags (often yellow or clear with haz-waste labels), not regular trash.

Emergency Response: Spills
Scenario: You drop a 5g bottle of solid powder on the lab floor.

Evacuate & PPE: Clear the immediate area. Don nitrile gloves, lab coat, and an N95 dust

mask (or P100 respirator) to avoid inhaling dust.

Containment: Cover the spill with wet paper towels to prevent dust generation.

Cleanup:

Sweep up the wet slurry using a dustpan dedicated to chemical waste.

Clean the surface with a soap/water solution.[1]

Chemical Insight: Since the acid is lipophilic, a simple water wipe might smear it. Use a

detergent or ethanol-soaked wipe for the final polish.
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Disposal: Place all cleanup materials (towels, gloves) into a Hazardous Solid Waste bag.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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